1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• IUPAC Name: 3-(3,5-dimethoxyphenyl)-6,6-dimethyl-1H-pyrimidine-2-thione
• InChI: InChI=1S/C14H18N2O2S/c1-14(2)5-6-16(13(19)15-14)10-7-11(17-3)9-12(8-10)18-4/h5-9H,1-4H3,(H,15,19)
• InChI Key: YYMNKXNXWSWWFI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CN(C(=S)N1)C2=CC(=CC(=C2)OC)OC)C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol
• CAS No.: 1142212-74-5

Description

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS: 1142212-74-5) is a dihydropyrimidine derivative characterized by a 3,5-dimethoxyphenyl group attached to a 4,4-dimethyl-1,4-dihydropyrimidine-2-thiol core. Its molecular formula is C₁₄H₁₈N₂O₂S, with a molecular weight of 278.37 g/mol and a purity ≥95% . The compound features a thiol (-SH) group at position 2, two methyl groups at position 4 of the dihydropyrimidine ring, and methoxy (-OCH₃) substituents at the 3 and 5 positions of the phenyl ring. Notably, this compound is listed as discontinued for commercial distribution, limiting its current availability for research .

Preparation Methods

The synthesis of 1-(3,5-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol typically involves multi-step organic reactions. One common synthetic route includes the condensation of 3,5-dimethoxybenzaldehyde with urea and acetone under acidic conditions to form the dihydropyrimidine ring. The thiol group is then introduced through a subsequent reaction with a thiolating agent such as thiourea. Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalysts, to enhance yield and purity.

Chemical Reactions Analysis

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced to form corresponding amines or alcohols using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy groups can undergo nucleophilic substitution reactions with reagents like sodium hydride or potassium tert-butoxide to form corresponding ethers or esters.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and catalysts such as palladium on carbon or copper(I) iodide. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent due to its ability to interact with various biological targets.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(3,5-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol involves its interaction with specific molecular targets and pathways. For example, it may inhibit enzymes or receptors involved in cellular processes, leading to its observed biological effects. The thiol group can form covalent bonds with cysteine residues in proteins, affecting their function. Additionally, the compound’s ability to donate or accept electrons makes it a potential redox-active agent, influencing oxidative stress pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of 4,4-dimethyl-1,4-dihydropyrimidine-2-thiol derivatives, where structural variations occur primarily on the phenyl substituent. Below is a comparative analysis of key analogs (derived from ):

Table 1: Structural and Physicochemical Comparison

Compound ID	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target (9)	3,5-dimethoxy	C₁₄H₁₈N₂O₂S	278.37	Discontinued; high electron-donating capacity
4	3,4-difluoro	C₁₂H₁₂F₂N₂S	254.23	Electron-withdrawing F groups; reduced lipophilicity vs. target
5	2-(trifluoromethoxy)	C₁₃H₁₅F₃N₂O₂S	332.36	Enhanced lipophilicity due to -OCF₃; potential metabolic stability
6	4-(trifluoromethoxy)	C₁₃H₁₅F₃N₂O₂S	332.36	Similar to Compound 5 but with altered substituent position
10	2,5-dimethoxy	C₁₄H₁₈N₂O₂S	278.37	Isomeric methoxy arrangement; altered electronic effects
11	2,4-dimethoxy	C₁₄H₁₈N₂O₂S	278.37	Meta/para methoxy distribution; distinct steric profile
12	5-chloro-2,4-dimethoxy	C₁₃H₁₅ClN₂O₂S	298.79	Chlorine addition increases molecular weight and polarity

Key Comparative Insights:

Fluoro (-F) and Trifluoromethoxy (-OCF₃): Electron-withdrawing groups (e.g., Compounds 4, 5, 6) reduce electron density, which may alter binding affinity or redox reactivity .

Lipophilicity and Solubility: Methoxy-substituted analogs (e.g., Compounds 9–12) are moderately lipophilic due to polarizable oxygen atoms.

Metabolic Stability :

• Methoxy groups are susceptible to oxidative demethylation, a common metabolic pathway. In contrast, fluorinated substituents (e.g., -F, -OCF₃) are metabolically inert, suggesting improved stability in compounds like 4–6 .

Steric and Conformational Effects :

• Substituent position (e.g., 2,5- vs. 3,5-dimethoxy in Compounds 10 vs. 9) influences steric hindrance and molecular conformation, which could modulate interactions with enzymes or receptors.

Recommendations :

• In vitro studies to evaluate enzyme inhibition (e.g., DNMT1, as seen in curcuminoids ).
• ADME profiling to assess metabolic stability and oral bioavailability.
• QSAR modeling to correlate substituent effects with bioactivity.

Biological Activity

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol is a compound that has garnered attention due to its diverse biological activities. This article reviews its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects, while also discussing structure-activity relationships (SAR) and relevant case studies.

Chemical Structure

The compound belongs to the class of dihydropyrimidines, characterized by a pyrimidine ring and thiol functional group. Its chemical formula is $C_{15}H_{19}N_{3}O_{2}S$.

1. Anti-inflammatory Activity

Research indicates that derivatives of dihydropyrimidines exhibit significant anti-inflammatory effects. A study demonstrated that certain derivatives inhibited cyclooxygenase (COX) enzymes, which are key mediators in the inflammatory response. The half-maximal inhibitory concentration (IC50) values for selected compounds were reported as follows:

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
3b	19.45 ± 0.07	31.4 ± 0.12
4b	26.04 ± 0.36	23.8 ± 0.20
4d	28.39 ± 0.03	34.4 ± 0.10

These findings suggest that the compound could be a potential candidate for treating inflammatory conditions .

2. Antimicrobial Activity

The compound has also shown promising antimicrobial properties against various pathogens. In vitro studies revealed that it exhibited activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating effective inhibition of bacterial growth.

3. Anticancer Potential

Dihydropyrimidine derivatives have been explored for their anticancer properties. In particular, the compound has been evaluated for its ability to induce apoptosis in cancer cell lines through mechanisms involving the modulation of key signaling pathways. For instance, studies have shown that it can inhibit tumor growth in xenograft models by affecting cell cycle progression and promoting apoptotic cell death .

Structure-Activity Relationships (SAR)

The biological activity of 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol is closely related to its structural features:

• Substituents : The presence of methoxy groups on the phenyl ring enhances lipophilicity and bioavailability.
• Thiol Group : The thiol moiety contributes to the compound's reactivity and biological interactions.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Anti-inflammatory Effects : A rat model of carrageenan-induced paw edema showed that treatment with the compound significantly reduced inflammation compared to control groups.
• Anticancer Studies : In a study involving human cancer cell lines, treatment with the compound resulted in a dose-dependent decrease in cell viability, with significant induction of apoptosis observed at higher concentrations.

Q & A

Q. What are the recommended synthetic routes for 1-(3,5-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol?

The compound can be synthesized via cyclocondensation reactions. A common approach involves reacting 3,5-dimethoxybenzaldehyde with thiourea and a β-diketone (e.g., 2,2-dimethyl-1,3-diketone) under acidic conditions. Evidence from structurally analogous compounds (e.g., 1-(5-chloro-2,4-dimethoxyphenyl) derivatives) highlights the use of ethanol or acetic acid as solvents, with reflux temperatures (80–100°C) and reaction times of 6–12 hours. Purification typically involves recrystallization from ethanol or column chromatography .

Q. Key Reaction Parameters

Component	Role	Example/Value
3,5-Dimethoxybenzaldehyde	Aromatic aldehyde	1.0 mmol
Thiourea	Sulfur source	1.2 mmol
β-Diketone	Cyclization agent	2,2-dimethyl-1,3-diketone
Solvent	Reaction medium	Ethanol/AcOH
Temperature	Reflux	80–100°C

Q. How is the compound characterized structurally?

Structural confirmation relies on spectroscopic and crystallographic methods:

• NMR : $^1H$ and $^{13}C$ NMR identify substituents (e.g., methoxy protons at δ 3.7–3.9 ppm, thiol-related signals at δ 2.1–2.3 ppm).
• X-ray crystallography : Resolves dihydropyrimidine ring puckering and substituent orientation (e.g., 4,4-dimethyl groups stabilize the 1,4-dihydropyrimidine core) .
• Mass spectrometry : Molecular ion peaks (e.g., m/z ~312 for C$_{14}$H$_{17}$ClN$_2$O$_2$S analogs) validate molecular weight .

Advanced Research Questions

Q. How can contradictions in spectroscopic data for dihydropyrimidine-thiol derivatives be resolved?

Discrepancies in NMR or IR spectra (e.g., thiol tautomerism or solvent effects) require:

• Variable-temperature NMR : To observe dynamic equilibria between thiol and thione forms.
• Computational modeling : DFT calculations (e.g., B3LYP/6-31G*) predict stable conformers and compare with experimental data.
• X-ray crystallography : Provides definitive bond-length evidence (e.g., C–S vs. S–H distances) to confirm tautomeric states .

Q. What strategies optimize the compound’s yield in multi-step syntheses?

• Catalyst screening : Lewis acids (e.g., ZnCl$_2$) or ionic liquids enhance cyclocondensation efficiency.
• Microwave-assisted synthesis : Reduces reaction time (e.g., 2 hours vs. 12 hours) and improves purity.
• Solvent optimization : Polar aprotic solvents (e.g., DMF) may increase solubility of intermediates.
• In situ monitoring : HPLC or TLC tracks reaction progress to minimize side products .

Q. How can the compound’s reactivity be leveraged in metal-ion coordination studies?

The thiol group acts as a soft Lewis base, binding to transition metals (e.g., Au$^{3+}$, Cu$^{2+}$). Methodologies include:

• Spectrophotometric titration : Monitor absorbance shifts (e.g., λ$_{max}$ 450–500 nm for Au$^{3+}$ complexes).
• Job’s method : Determine stoichiometry of metal-ligand complexes.
• DFT studies : Predict binding energies and geometries (e.g., square planar vs. tetrahedral coordination) .

Data-Driven Research Applications

Q. What analytical techniques quantify trace impurities in the compound?

• HPLC-DAD : Reverse-phase C18 columns with UV detection (λ = 254 nm) separate impurities (e.g., unreacted aldehydes).
• LC-MS : Identifies low-abundance byproducts (e.g., dimeric species or oxidation products).
• Elemental analysis : Validates purity (>98%) by comparing experimental vs. theoretical C/H/N/S ratios .

Q. How does the 3,5-dimethoxyphenyl substituent influence biological activity?

While direct data on this compound is limited, structural analogs (e.g., 1,4-dihydropyridines) show:

• Antioxidant activity : Methoxy groups enhance radical scavenging (IC$_{50}$ values via DPPH assay).
• Enzyme inhibition : Docking studies suggest interactions with kinases or cytochrome P450 isoforms.
• Cellular assays : Cytotoxicity screening (e.g., MTT assay on cancer cell lines) evaluates apoptosis induction .